Cas no 1810738-71-6 ((5-Chloropyrimidin-2-yl)boronic acid)

• Product Name: (5-Chloropyrimidin-2-yl)boronic acid
• CAS No: 1810738-71-6
• MF: C₄H₄BClN₂O₂
• MW: 158.350759506226
• CID: 4708337
• Update Time: 2023-08-15

(5-Chloropyrimidin-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-Chloropyrimidin-2-yl)boronic acid

• Inchi： 1S/C4H4BClN2O2/c6-3-1-7-4(5(9)10)8-2-3/h1-2,9-10H
• InChI Key： HVUMUYKESVLHNZ-UHFFFAOYSA-N
• SMILES： ClC1C=NC(B(O)O)=NC=1

Computed Properties

• Exact Mass: 158.0054352 g/mol
• Monoisotopic Mass: 158.0054352 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 158.35
• Topological Polar Surface Area: 66.2